Cas no 2386493-55-4 (6-bromo-2-methyl-3-nitropyrazolo[1,5-a]pyrimidine)

• Product Name: 6-bromo-2-methyl-3-nitropyrazolo[1,5-a]pyrimidine
• CAS No: 2386493-55-4
• MF: C₇H₅BrN₄O₂
• MW: 257.044199705124
• CID: 6030198
• PubChem ID: 146050227
• Update Time: 2023-12-13

6-bromo-2-methyl-3-nitropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methyl-3-nitropyrazolo[1,5-a]pyrimidine
• EN300-6741651
• 2386493-55-4

• Inchi： 1S/C7H5BrN4O2/c1-4-6(12(13)14)7-9-2-5(8)3-11(7)10-4/h2-3H,1H3
• InChI Key： UWXRHEKBGYENMW-UHFFFAOYSA-N
• SMILES： C12=C([N+]([O-])=O)C(C)=NN1C=C(Br)C=N2

Computed Properties

• Exact Mass: 255.95959g/mol
• Monoisotopic Mass: 255.95959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 2.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -3.36±0.40(Predicted)